Cas no 2229032-46-4 (1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229032-46-4
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6207003
• PubChem ID: 165755993
• Update Time: 2025-06-30

1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(4-fluoro-3-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• 2229032-46-4
• EN300-1803482

• Inchi： 1S/C12H13FO3/c1-16-10-6-8(2-3-9(10)13)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： HCIHSERSHDDJKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid

1-(4-Fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic Acid: An Emerging Compound in Medicinal Chemistry

1-(4-Fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229032-46-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane ring and substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid is particularly noteworthy. The cyclopropane ring, a three-membered cyclic alkane, imparts significant rigidity to the molecule, which can influence its conformational flexibility and binding properties. The presence of the 4-fluoro and 3-methoxy substituents on the phenyl ring adds further complexity and functionality to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, while methoxy groups can enhance solubility and metabolic stability.

Recent studies have explored the pharmacological properties of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have demonstrated that 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid can reduce inflammation and improve tissue repair, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid has also been investigated for its anticancer activities. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid as a lead compound for the development of novel anticancer therapies.

In addition to its biological activities, the synthetic accessibility of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through a series of well-established organic reactions, including Grignard reactions, esterifications, and cyclizations. This synthetic route allows for the efficient production of gram quantities of the compound, facilitating both preclinical studies and potential clinical trials.

The pharmacokinetic properties of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid have also been evaluated. Preliminary data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Further optimization through prodrug strategies or formulation techniques may enhance these pharmacokinetic parameters even further.

In conclusion, 1-(4-fluoro-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229032-46-4) represents an exciting new frontier in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, makes it a valuable candidate for further investigation. Ongoing research aims to elucidate the full therapeutic potential of this compound and explore its applications in treating various diseases. As our understanding of this molecule continues to grow, it is likely to play an increasingly important role in the development of novel therapeutic agents.